Cas no 2098075-46-6 (1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098075-46-6
• MF: C₉H₁₃FN₄O
• MW: 212.224124670029
• CID: 6262712
• PubChem ID: 121208657
• Update Time: 2025-06-11

1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2098075-46-6
• 1-[1-(2-fluoroethyl)pyrrolidin-3-yl]triazole-4-carbaldehyde
• starbld0023096
• AKOS026718059
• F2157-0217

• Inchi： 1S/C9H13FN4O/c10-2-4-13-3-1-9(6-13)14-5-8(7-15)11-12-14/h5,7,9H,1-4,6H2
• InChI Key： MZJXFAKCAZWSDO-UHFFFAOYSA-N
• SMILES： FCCN1CCC(C1)N1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 212.10733921g/mol
• Monoisotopic Mass: 212.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51Ų

Additional information on 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098075-46-6)

The compound 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098075-46-6) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This fluorinated triazole derivative combines a pyrrolidine ring with a 1,2,3-triazole core, further functionalized with an aldehyde group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a click chemistry building block, given the growing demand for efficient and selective synthetic methodologies in drug discovery.

One of the key structural highlights of this compound is the presence of a 2-fluoroethyl substituent, which enhances its metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. The 1,2,3-triazole moiety, known for its robust hydrogen-bonding capabilities and dipole interactions, contributes to its potential as a pharmacophore in drug design. Additionally, the aldehyde functional group offers a reactive handle for further derivatization, enabling the synthesis of more complex molecules with tailored properties. This makes CAS No. 2098075-46-6 a valuable candidate for exploring structure-activity relationships (SAR) in therapeutic agents.

In the context of current scientific trends, this compound aligns with the rising interest in fluorinated compounds and their applications in life sciences. Fluorination is a widely adopted strategy to improve the pharmacokinetic profiles of drug candidates, as evidenced by the increasing number of FDA-approved fluoro-containing drugs. The 1,2,3-triazole scaffold, on the other hand, is a hallmark of click chemistry, a field that has revolutionized the way chemists approach molecular assembly. These attributes position 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,3-triazole-4-carbaldehyde as a compound of interest for researchers working on targeted drug delivery and bioconjugation strategies.

From a synthetic perspective, the preparation of this compound typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a quintessential click reaction, followed by selective functionalization of the pyrrolidine ring. The incorporation of the fluoroethyl group can be achieved through nucleophilic substitution or other fluorination techniques, reflecting the advancements in organofluorine chemistry. Such methodologies are not only efficient but also align with the principles of green chemistry, minimizing waste and improving atom economy—a priority in contemporary chemical research.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure makes it a candidate for developing functional materials, such as polymers with tailored properties or fluorescent probes for imaging applications. The aldehyde group can serve as a linker for attaching other functional units, enabling the design of smart materials with stimuli-responsive behavior. This versatility underscores the importance of CAS No. 2098075-46-6 in interdisciplinary research.

In summary, 1-(1-(2-fluoroethyl)pyrrolidin-3-yl)-1H-1,3-triazole-4-carbaldehyde represents a compelling example of how strategic molecular design can yield compounds with broad utility. Its relevance to drug discovery, material science, and click chemistry ensures that it remains a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.